molecular formula C12H13ClO3S B8292242 Methyl 3-(3-(chlorocarbonyl)benzylthio)propanoate

Methyl 3-(3-(chlorocarbonyl)benzylthio)propanoate

Cat. No.: B8292242
M. Wt: 272.75 g/mol
InChI Key: RAMALMYLSGOEPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(3-(chlorocarbonyl)benzylthio)propanoate is a useful research compound. Its molecular formula is C12H13ClO3S and its molecular weight is 272.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13ClO3S

Molecular Weight

272.75 g/mol

IUPAC Name

methyl 3-[(3-carbonochloridoylphenyl)methylsulfanyl]propanoate

InChI

InChI=1S/C12H13ClO3S/c1-16-11(14)5-6-17-8-9-3-2-4-10(7-9)12(13)15/h2-4,7H,5-6,8H2,1H3

InChI Key

RAMALMYLSGOEPI-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCSCC1=CC(=CC=C1)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-((3-methoxy-3-oxopropylthio)methyl)benzoic acid (61.6 mg, 0.24 mmol, 1.00 equiv) in dichloromethane (5 mL) was added dropwise oxalyl dichloride (121.76 mg, 0.96 mmol, 4.00 equiv) followed by a few drops of N,N-dimethylformamide. The resulting solution was heated to reflux for 30 min, then concentrated under vacuum to afford 60 mg (crude) of methyl 3-(3-(chlorocarbonyl)benzylthio)propanoate as a yellow oil.
Name
3-((3-methoxy-3-oxopropylthio)methyl)benzoic acid
Quantity
61.6 mg
Type
reactant
Reaction Step One
Quantity
121.76 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two

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